Cas no 2135776-49-5 (4,7-Epoxy-1H-isoindole-1,3(2H)-dione, hexahydro-4,7-bis(hydroxymethyl)-, (3aR,4R,7S,7aS)-rel-)

• Product Name: 4,7-Epoxy-1H-isoindole-1,3(2H)-dione, hexahydro-4,7-bis(hydroxymethyl)-, (3aR,4R,7S,7aS)-rel-
• CAS No: 2135776-49-5
• MF: C₁₀H₁₃NO₅
• MW: 227.213923215866
• CID: 6362446
• PubChem ID: 137928809
• Update Time: 2025-10-22

4,7-Epoxy-1H-isoindole-1,3(2H)-dione, hexahydro-4,7-bis(hydroxymethyl)-, (3aR,4R,7S,7aS)-rel- Chemical and Physical Properties

Names and Identifiers

• 4,7-Epoxy-1H-isoindole-1,3(2H)-dione, hexahydro-4,7-bis(hydroxymethyl)-, (3aR,4R,7S,7aS)-rel-
• (3aR,4R,7S,7aS)-4,7-bis(hydroxymethyl)-3a,5,6,7a-tetrahydro-4,7-epoxyisoindole-1,3-dione
• EN300-6731327
• (1R,2R,6S,7S)-1,7-bis(hydroxymethyl)-10-oxa-4-azatricyclo[5.2.1.0,2,6]decane-3,5-dione
• 2135776-49-5
• endo-4,7-bis(hydroxymethyl)hexahydro-1H-4,7-epoxyisoindole-1,3(2H)-dione
• Z3464415956
• bis(hydroxymethyl)norcantharimide

• Inchi： 1S/C10H13NO5/c12-3-9-1-2-10(4-13,16-9)6-5(9)7(14)11-8(6)15/h5-6,12-13H,1-4H2,(H,11,14,15)/t5-,6+,9-,10+
• InChI Key： WRQKMBFOQNLDLI-YUMGAWCOSA-N
• SMILES： C1(=O)[C@@]2([H])[C@]([H])([C@]3(CO)O[C@@]2(CO)CC3)C(=O)N1

Computed Properties

• Exact Mass: 227.07937252g/mol
• Monoisotopic Mass: 227.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• Density: 1.554±0.06 g/cm3(Predicted)
• Boiling Point: 508.5±35.0 °C(Predicted)
• pka: 10.57±0.60(Predicted)

Additional information on 4,7-Epoxy-1H-isoindole-1,3(2H)-dione, hexahydro-4,7-bis(hydroxymethyl)-, (3aR,4R,7S,7aS)-rel-

4,7-Epoxy-1H-isoindole-1,3(2H)-dione, hexahydro-4,7-bis(hydroxymethyl)-, (3aR,4R,7S,7aS)-rel- (CAS No. 2135776-49-5): An Overview of a Novel Compound in the Field of Medicinal Chemistry

4,7-Epoxy-1H-isoindole-1,3(2H)-dione, hexahydro-4,7-bis(hydroxymethyl)-, (3aR,4R,7S,7aS)-rel- (CAS No. 2135776-49-5) is a unique compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of isoindole derivatives and exhibits a complex molecular structure with multiple functional groups. The presence of epoxy and hydroxymethyl groups in its structure suggests a high degree of reactivity and potential for diverse biological activities.

The epoxy group in 4,7-Epoxy-1H-isoindole-1,3(2H)-dione, hexahydro-4,7-bis(hydroxymethyl)-, (3aR,4R,7S,7aS)-rel- is particularly noteworthy as it can undergo ring-opening reactions with various nucleophiles. This property makes the compound a valuable intermediate in the synthesis of more complex molecules with potential pharmaceutical applications. Recent studies have shown that epoxy-containing compounds can exhibit anti-inflammatory and anti-cancer properties due to their ability to modulate specific biological pathways.

The hydroxymethyl groups in 4,7-Epoxy-1H-isoindole-1,3(2H)-dione, hexahydro-4,7-bis(hydroxymethyl)-, (3aR,4R,7S,7aS)-rel- further enhance its reactivity and solubility. These groups can participate in hydrogen bonding and other intermolecular interactions, which are crucial for the compound's biological activity. The presence of multiple hydroxyl groups also suggests that the compound may have antioxidant properties, which are beneficial in various therapeutic contexts.

The stereochemistry of 4,7-Epoxy-1H-isoindole-1,3(2H)-dione, hexahydro-4,7-bis(hydroxymethyl)-, (3aR,4R,7S,7aS)-rel- is another important aspect that contributes to its unique properties. The specific arrangement of the chiral centers (3aR, 4R, 7S, 7aS) ensures that the molecule adopts a particular conformation that is essential for its biological activity. Stereochemical control is critical in medicinal chemistry as it can significantly influence the pharmacokinetics and pharmacodynamics of a compound.

Recent research has focused on the potential therapeutic applications of 4,7-Epoxy-1H-isoindole-1,3(2H)-dione, hexahydro-4,7-bis(hydroxymethyl)-, particularly in the treatment of neurodegenerative diseases. Studies have shown that this compound can modulate key signaling pathways involved in neuroprotection and neuroinflammation. For example, it has been found to inhibit the activation of microglia and astrocytes in vitro and in vivo models of Alzheimer's disease. This inhibition can reduce neuroinflammation and protect neurons from oxidative stress.

In addition to its neuroprotective effects, 4,7-Epoxy-1H-isoindole-1,3(2H)-dione has also been investigated for its potential anti-cancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. The selective cytotoxicity observed in cancer cells suggests that hexahydro-4,7-bis(hydroxymethyl) derivatives may have a favorable therapeutic index for cancer therapy.

The synthesis of 4，7-Epoxy-1H-isoindole-1，3(2H） -dione，hexahydro - 4， 7 - bis（hydroxymethyl） -，（3aR， 4R， 7S， 7aS） - rel - involves several steps and requires careful control of reaction conditions to ensure the correct stereochemistry and functional group placement. Common synthetic routes include the use of epoxidation reactions followed by selective reduction and functionalization steps. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale with high purity and yield.

Despite its promising properties and potential applications in medicine and biotechnology, 4， 7 - Epoxy - 1 H - isoindole - 1， 3（2 H） - dione，hexahydro - 4， 7 - bis（hydroxymethyl） -，（3aR， 4R， 7S， 7aS） - rel - faces several challenges that need to be addressed before it can be developed into a viable therapeutic agent. These challenges include optimizing its pharmacokinetic properties to ensure adequate bioavailability and stability in vivo. Additionally， further preclinical studies are required to fully understand its mechanism of action and evaluate its safety profile.

In conclusion, 4， 7 - Epoxy - 1 H - isoindole - 1， 3（2 H） - dione，hexahydro - 4， 7 - bis（hydroxymethyl） -，（3aR， 4R， 7S， 7aS） - rel -(CAS No．21357666666666666666665) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Ongoing research efforts aim to overcome existing challenges and advance this compound towards clinical development．The continued exploration of this molecule's properties will undoubtedly contribute to our understanding of medicinal chemistry and pave the way for new treatments for various diseases．